Cas no 19991-69-6 (2-Formylthiophene-3-carboxylic acid)

• Product Name: 2-Formylthiophene-3-carboxylic acid
• CAS No: 19991-69-6
• Molecular Formula: C₆H₄O₃S
• Molecular Weight: 156.1592
• MDL: MFCD00835583
• CID: 1011445
• PubChem ID: 817930

2-Formylthiophene-3-carboxylic acid Properties

Names and Identifiers

• 2-Formylthiophene-3-carboxylic acid
• 2-Formyl-3-thiophenecarboxylic acid
• 2-formyl-thiophene-3-carboxylic acid
• IZHLGRWNUWACRX-UHFFFAOYSA-N
• SBB087148
• RP22024
• 3-Thiophenecarboxylic acid, 2-formyl-
• NE44111
• AK110642
• ST2416936
• DS-4910
• 19991-69-6
• MFCD00835583
• Z1198155319
• 2-formylthiophene-3-carboxylicacid
• SY113475
• CS-0043935
• DTXSID00355880
• DB-122183
• AKOS006273692
• A879904
• EN300-103860
• SCHEMBL5549783
• AI-942/25034150

• MDL： MFCD00835583
• InChIKey： IZHLGRWNUWACRX-UHFFFAOYSA-N
• Inchi： 1S/C6H4O3S/c7-3-5-4(6(8)9)1-2-10-5/h1-3H,(H,8,9)
• SMILES： S1C([H])=C([H])C(C(=O)O[H])=C1C([H])=O

Computed Properties

• Exact Mass: 155.98800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.98811516g/mol
• Heavy Atom Count: 10
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 82.6

Experimental Properties

• LogP: 1.25880
• PSA: 82.61000
• Boiling Point: 359.8±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 171.4±23.7 °C
• Density: 1.5±0.1 g/cm3

2-Formylthiophene-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-Formylthiophene-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%